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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorophenol red is a sulfonephthalein dye predominantly utilized as a pH indicator in various

scientific and industrial applications.[1] While not a conventional histological stain for visualizing

cellular structures, its distinct color transition within a biologically relevant pH range makes it a

valuable tool for monitoring the conditions of biological samples. In solution, Chlorophenol red
exhibits a clear color change from yellow at acidic pH to red or violet in neutral to slightly

alkaline conditions.[2][3] This property is leveraged in biochemical assays, microbiological

studies, and pharmaceutical development for tracking pH-dependent processes.[1]

These application notes provide detailed protocols for the two primary uses of Chlorophenol
red in a biological research context: as a visual pH indicator in plant tissue culture media and

for the quantitative determination of protein concentration using resonance light scattering.

Physicochemical Properties and Data
Proper understanding of the physicochemical properties of Chlorophenol red is crucial for its

effective application. The key quantitative data is summarized below for easy reference.
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Property Value Reference

Chemical Formula C₁₉H₁₂Cl₂O₅S [1]

Molecular Weight 423.27 g/mol [4]

pH Indicator Range 4.8 - 6.8 [4]

Color Change
Yellow (acidic) to Red/Violet

(basic)
[2][3]

Maximum Absorption (λmax) 572 nm [2]

Solubility
Sparingly soluble in water,

soluble in ethanol
[4]

Application 1: Visual Monitoring of pH in Plant
Tissue Culture Media
Principle
The growth of plant tissues in vitro is highly dependent on the pH of the culture medium, which

affects nutrient availability and cellular processes. Chlorophenol red can be added to the

medium to provide a non-invasive, visual indication of pH changes. As the plant cells

metabolize and release acidic byproducts, the color of the medium will change from red/violet

to yellow, signaling the need for a medium change.[5][6]

Experimental Protocol
1. Preparation of Chlorophenol Red Stock Solution (0.1% w/v):

Weigh 100 mg of Chlorophenol red powder.

Dissolve the powder in 100 mL of 95% ethanol.[4]

Store the stock solution in a dark, well-sealed container at room temperature.

2. Preparation of Plant Tissue Culture Medium with Chlorophenol Red:
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Prepare the desired plant tissue culture medium (e.g., Murashige and Skoog) according to

the standard protocol.

Before autoclaving, add the Chlorophenol red stock solution to the medium to achieve a

final concentration of 5-20 µg/mL.[6][7] For a final concentration of 20 µg/mL, add 2 mL of

the 0.1% stock solution per liter of medium.

Adjust the final pH of the medium to the desired level (typically 5.8 for most plant cultures).

The medium should exhibit a red or violet color.

Autoclave the medium to ensure sterility. The color of the indicator is stable during

autoclaving.[5]

3. Culturing and Monitoring:

Dispense the sterilized medium into culture vessels.

Inoculate the medium with plant explants.

Incubate the cultures under appropriate light and temperature conditions.

Visually monitor the color of the medium daily. A change in color from red/violet to orange

and then to yellow indicates a drop in pH.

Data Presentation
Concentration of
Chlorophenol Red

Observation Recommendation Reference

5 µg/mL

Visible color change,

may fade over

extended periods.

Suitable for short-term

cultures.
[6][7]

20 µg/mL
More noticeable and

stable color change.

Recommended for

long-term cultures.
[6][7]
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Workflow for pH Monitoring in Plant Tissue Culture

Prepare 0.1% Chlorophenol Red Stock Solution

Add Chlorophenol Red Stock to Medium (5-20 µg/mL)

Prepare Plant Tissue Culture Medium

Adjust Medium pH to 5.8

Autoclave Medium

Inoculate with Plant Explants

Incubate Cultures

Visually Monitor Color Change
(Red/Violet -> Yellow)

Click to download full resolution via product page

Caption: Workflow for pH Monitoring in Plant Tissue Culture.

Application 2: Quantitative Determination of Protein
Concentration
Principle
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This method is based on the enhancement of the resonance light scattering (RLS) of

Chlorophenol red upon its interaction with proteins at an acidic pH.[8] The intensity of the

scattered light is proportional to the protein concentration, allowing for a highly sensitive

quantitative assay.

Experimental Protocol
1. Reagent Preparation:

Chlorophenol Red Solution: Prepare a solution of Chlorophenol red in a suitable buffer.

pH 4.0 Buffer: Prepare a buffer solution and adjust the pH to 4.0.

Protein Standards: Prepare a series of standard protein solutions (e.g., Bovine Serum

Albumin - BSA, Human Serum Albumin - HSA) of known concentrations.

2. Assay Procedure:

In a suitable cuvette, mix the Chlorophenol red solution with the pH 4.0 buffer.

Add a known volume of the protein standard or the biological sample containing the protein

of interest.

Mix the solution thoroughly.

Measure the resonance light scattering intensity using a suitable spectrophotometer or

fluorometer at the appropriate excitation and emission wavelengths.

3. Data Analysis:

Construct a standard curve by plotting the RLS intensity versus the concentration of the

protein standards.

Determine the protein concentration in the biological sample by interpolating its RLS intensity

on the standard curve.

Data Presentation
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Parameter
Bovine Serum
Albumin (BSA)

Human Serum
Albumin (HSA)

Reference

Optimal pH 4.0 4.0 [8]

Linear Range 0 - 1.0 mg/L 0 - 0.75 mg/L [8]

Detection Limit 20.3 µg/L 20.4 µg/L [8]

Experimental Workflow

Workflow for Protein Quantification via Resonance Light Scattering

Prepare Reagents:
- Chlorophenol Red Solution

- pH 4.0 Buffer
- Protein Standards

Mix Chlorophenol Red and pH 4.0 Buffer

Add Protein Standard or Sample

Measure Resonance Light Scattering Intensity

Construct Standard Curve

Determine Sample Protein Concentration

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12961856/
https://pubmed.ncbi.nlm.nih.gov/12961856/
https://pubmed.ncbi.nlm.nih.gov/12961856/
https://www.benchchem.com/product/b1198410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Protein Quantification.

Conclusion
Chlorophenol red is a versatile pH indicator with specific applications in biological research.

While it does not function as a traditional stain for visualizing cellular morphology, its utility in

monitoring the pH of cell cultures and in the sensitive quantification of proteins makes it a

valuable tool for researchers, scientists, and drug development professionals. The protocols

provided herein offer a detailed guide for the effective implementation of Chlorophenol red in

these contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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